Cas no 899217-51-7 (1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one
• CAS No: 899217-51-7
• MF: C₂₂H₂₅NO₄S
• MW: 399.503205060959
• CID: 6490521
• Update Time: 2025-11-02

1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one
• 1-butyl-3-(4-ethoxyphenyl)sulfonyl-6-methylquinolin-4-one

• Inchi： 1S/C22H25NO4S/c1-4-6-13-23-15-21(22(24)19-14-16(3)7-12-20(19)23)28(25,26)18-10-8-17(9-11-18)27-5-2/h7-12,14-15H,4-6,13H2,1-3H3
• InChI Key： KAKHAJIJPFPDSV-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C(C)C=C2)C(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 899217-51-7)

1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 899217-51-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the dihydroquinolinone family, known for its versatile applications in drug development and advanced material synthesis. With the increasing demand for novel bioactive molecules, this compound has emerged as a key intermediate in the synthesis of potential therapeutic agents.

The molecular structure of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one features a unique combination of functional groups, including a butyl chain, ethoxybenzenesulfonyl moiety, and a methyl-substituted dihydroquinolinone core. This structural complexity contributes to its diverse chemical properties and potential applications. Researchers are particularly interested in its electronic properties and binding affinities, which make it valuable for various scientific investigations.

In pharmaceutical research, 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one has shown promise as a building block for drug discovery. Its structural features resemble those of known bioactive compounds, making it a potential candidate for developing new enzyme inhibitors or receptor modulators. The presence of the ethoxybenzenesulfonyl group is particularly noteworthy, as similar sulfonyl-containing compounds have demonstrated various biological activities in recent studies.

The synthesis of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve efficiency and reduce environmental impact. These advancements align with current trends in sustainable chemistry and the pharmaceutical industry's push toward greener synthesis methods.

From a material science perspective, the compound's conjugated system and electron-rich structure make it interesting for applications in organic electronics. Researchers are exploring its potential in organic semiconductors, light-emitting materials, and other advanced functional materials. The growing field of organic electronics continues to drive demand for novel molecular structures with tailored electronic properties.

Analytical characterization of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial information about the compound's purity, structure, and physicochemical properties. Recent advancements in analytical instrumentation have significantly improved the accuracy and efficiency of such characterizations.

The stability and storage conditions of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one are important considerations for researchers and manufacturers. Proper handling typically requires protection from moisture and light, with recommended storage in cool, dry environments. These precautions help maintain the compound's integrity and ensure consistent performance in various applications.

Market demand for specialized compounds like 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one has been steadily increasing, particularly in the pharmaceutical and materials science sectors. The growing interest in targeted drug discovery and personalized medicine has created new opportunities for such molecular building blocks. Additionally, the expansion of organic electronics and smart materials has further driven demand for structurally diverse organic compounds.

Quality control measures for 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one production typically include rigorous analytical testing and standardization protocols. Manufacturers must ensure batch-to-batch consistency and meet strict purity requirements, especially for pharmaceutical applications. The implementation of quality-by-design principles and advanced process analytical technologies has significantly improved production reliability in recent years.

Future research directions for 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one may include exploration of its biological activities, derivatization strategies to enhance specific properties, and investigation of its potential in emerging technologies. The compound's versatility makes it a valuable subject for interdisciplinary research spanning chemistry, biology, and materials science.

For researchers working with 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one, proper safety protocols should always be followed, including the use of appropriate personal protective equipment and adherence to laboratory safety guidelines. While not classified as hazardous under standard conditions, prudent handling practices are essential for all chemical substances in research and industrial settings.

The availability of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one from commercial suppliers has improved in recent years, with multiple sources now offering this compound in various quantities and purity grades. Researchers should verify supplier credentials and request comprehensive analytical data when procuring this material for critical applications.

In conclusion, 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-methyl-1,4-dihydroquinolin-4-one (CAS No. 899217-51-7) represents an important compound in modern chemical research, with potential applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features and versatile properties continue to attract scientific interest, positioning it as a valuable tool for innovation in multiple fields of study.